Cas no 2137882-86-9 (Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate)

• Product Name: Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate
• CAS No: 2137882-86-9
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 6594821
• PubChem ID: 165456236
• Update Time: 2025-05-20

Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137882-86-9
• EN300-703717
• methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate
• Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate

• Inchi： 1S/C15H16ClNO2/c1-15(2,3)11-7-5-6-9-8-10(14(18)19-4)13(16)17-12(9)11/h5-8H,1-4H3
• InChI Key： BFECPPUOFWTAPE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C2C=CC=C(C2=N1)C(C)(C)C

Computed Properties

• Exact Mass: 277.0869564g/mol
• Monoisotopic Mass: 277.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate

Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate: A Comprehensive Overview

Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate is a highly specialized organic compound with the CAS number 2137882-86-9. This compound belongs to the quinoline derivative family, which has garnered significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate is characterized by a quinoline ring system with specific substituents that confer unique chemical and biological properties.

The quinoline core of this compound serves as a versatile scaffold for functionalization. The tert-butyl group at position 8 and the chlorine atom at position 2 are key structural features that influence the compound's stability, solubility, and reactivity. Additionally, the carboxylate ester group at position 3 plays a critical role in modulating the compound's interactions with biological systems. These structural elements make Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate a promising candidate for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate. Researchers have explored diverse methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These techniques not only enhance yield but also minimize environmental impact, aligning with green chemistry principles.

The biological activity of Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Furthermore, this compound has shown promise in combating multidrug-resistant bacterial strains, highlighting its potential as an antimicrobial agent.

In the field of materials science, Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate has been investigated for its application in organic electronics. Its electronic properties make it a suitable candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported enhanced charge transport properties when this compound is incorporated into conjugated polymers.

From an environmental perspective, the degradation pathways of Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate have been studied to assess its ecological impact. Biodegradation studies indicate that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment.

Looking ahead, the development of novel derivatives of Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate holds immense potential for expanding its applications. Ongoing research is focused on modifying substituents to enhance bioavailability and efficacy while maintaining safety profiles.

In conclusion, Methyl 8-tert-butyl-2-chloroquinoline-3-carboxylate (CAS No: 2137882-86) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and promising biological profile make it a subject of continued research interest. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly significant role in both academic and industrial settings.